Cas no 88882-09-1 (1H-Pyrrole-2,5-dione, 1-acetyl-)
88882-09-1 structure
Product Name:1H-Pyrrole-2,5-dione, 1-acetyl-
CAS No:88882-09-1
MF:C6H5NO3
MW:139.108801603317
CID:620241
PubChem ID:14041118
Update Time:2025-04-19
1H-Pyrrole-2,5-dione, 1-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,5-dione, 1-acetyl-
- 1-acetylpyrrole-2,5-dione
- SCHEMBL720720
- 88882-09-1
- NAWOONDJYHBYTM-UHFFFAOYSA-N
- AMY422
- DTXSID00554831
- N-acetylmaleimide
- 1-acetyl-2,5-dihydro-1H-pyrrole-2,5-dione
- N-acetyl-maleimide
- 1-acetyl-1h-pyrrole-2,5-dione
-
- Inchi: 1S/C6H5NO3/c1-4(8)7-5(9)2-3-6(7)10/h2-3H,1H3
- InChI Key: NAWOONDJYHBYTM-UHFFFAOYSA-N
- SMILES: O=C1C=CC(N1C(C)=O)=O
Computed Properties
- Exact Mass: 139.026943022g/mol
- Monoisotopic Mass: 139.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 54.4Ų
1H-Pyrrole-2,5-dione, 1-acetyl- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
88882-09-1 (1H-Pyrrole-2,5-dione, 1-acetyl-) Related Products
- 128-53-0(N-Ethylmaleimide)
- 930-88-1(N-Methylmaleimide)
- 2973-17-3(N-Allylmaleimide)
- 5132-30-9( BMOE )
- 1073-93-4(N-Isopropylmaleimide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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